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Compound of Interest

Compound Name: Diaveridine

Cat. No.: B1670400

Diaveridine Technical Support Center

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for handling and storing Diaveridine powder. It is intended for researchers,
scientists, and drug development professionals to ensure the integrity and reliability of their
experimental results.

Frequently Asked Questions (FAQSs)

Q1: What is Diaveridine?

Diaveridine is an aminopyrimidine compound that acts as a folic acid antagonist.[1] It functions
as a dihydrofolate reductase (DHFR) inhibitor, a mechanism it shares with other antimicrobial
agents.[2][3] In veterinary medicine, it is often used as a coccidiostat and as an antibacterial
synergist when combined with sulfonamides.[1][2]

Q2: What are the primary hazards associated with Diaveridine powder?

Diaveridine should be considered a hazardous substance.[4] It can cause skin and eye
irritation and may cause respiratory irritation upon inhalation.[5][6] It is crucial to avoid direct
contact, ingestion, and inhalation of the powder.[4][7][8] All personnel must review the
material's Safety Data Sheet (SDS) before handling.[4]
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Q3: What personal protective equipment (PPE) is required when handling Diaveridine
powder?

To ensure safety, comprehensive PPE is mandatory when handling Diaveridine. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[6][7]
o Hand Protection: Chemical-resistant gloves, which must be inspected before use.[6][7][9]
o Body Protection: A lab coat or impervious clothing to prevent skin contact.[7][9]

o Respiratory Protection: Use only in a well-ventilated area.[7][8] For weighing and operations
that may generate dust, a certified chemical fume hood or a ventilated enclosure should be
used to avoid inhalation.[6][9]

Q4: How should | properly store Diaveridine powder?

Diaveridine powder should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area.[7][8][9] Protect it from light and keep it away from incompatible materials like
strong oxidizing agents.[8] The recommended storage temperature for the solid powder is
typically -20°C for long-term stability.[4][10]

Q5: How do | prepare stock solutions of Diaveridine?

Diaveridine has limited solubility in aqueous solutions but is soluble in organic solvents. The
recommended procedure is to first dissolve the powder in an organic solvent like Dimethyl
Sulfoxide (DMSO) and then dilute it with the aqueous buffer of choice.[4] Sonication and gentle
warming can aid dissolution.[11] For in vivo studies, specific formulations with co-solvents like
PEG300 and Tween 80 are often used.[11][12]

Q6: How stable are Diaveridine solutions?
The stability of Diaveridine solutions depends on the solvent and storage conditions.

e Aqueous Solutions: It is recommended to use aqueous solutions on the same day they are
prepared. Long-term storage is not advised due to limited stability.[4]
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e Organic Stock Solutions (in DMSO): These are more stable. When stored in aliquots to avoid
freeze-thaw cycles, they can be kept at -20°C for up to one year or -80°C for up to two years.
[12] Always use solutions protected from light.

Q7: How should I dispose of unused Diaveridine powder and solutions?

Unused Diaveridine and its containers must be disposed of as hazardous waste.[6] Follow all
local, state, and federal regulations for chemical waste disposal. Do not allow the material to
enter drains or the environment.[5][7]

Data Summary Tables

Table 1: Physical and Chemical Properties of Diaveridine

Property Value

) 5-[(3,4-dimethoxyphenyl)methyl]pyrimidine-2,4-
Chemical Name

diamine

Synonyms NSC 408735, EGIS-5645

Molecular Formula C13H16N4O2

Molecular Weight 260.29 g/mol

Appearance White or creamy white crystalline
solid/powder[2][3][8]

Melting Point ~233°C[1]

Purity >98%

Table 2: Solubility of Diaveridine in Various Solvents
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Solvent

Solubility

Notes

DMSO

~5-33.33 mg/mL

Sonication or gentle warming
may be required.[4][12]

Dimethylformamide (DMF)

~5 mg/mL

Ethanol

Slightly soluble

Aqueous Buffers

Sparingly soluble

Pre-dissolving in DMSO is

recommended.[4]

DMSO:PBS (pH 7.2) (1:1)

~0.5 mg/mL

Water

Insoluble/Does not mix well[2]

[8]

Table 3: Recommended Storage Conditions and Stability

Form Storage Temperature Stability

Solid Powder -20°C > 4 years[4]

Solid Powder 4°C 2 years

In Solvent (e.g., DMSO) -20°C 1 year[12]

In Solvent (e.g., DMSO) -80°C 2 years[12]

Aqueous Solution 4°C Not recommended for more

than one day[4]

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

Inconsistent Experimental

Results

1. Degradation of Stock
Solution: Repeated freeze-
thaw cycles or prolonged
storage at room temperature.
2. Incorrect Concentration:
Incomplete dissolution of the

powder.

1. Aliquot stock solutions into
single-use volumes to avoid
freeze-thaw cycles. Prepare
fresh dilutions for each
experiment. 2. Confirm
complete dissolution visually.
Use sonication if necessary.
Prepare a fresh stock solution

if particulates are visible.

Powder is Discolored (Not
White)

Degradation/Contamination:
The powder may have been
exposed to moisture, light, or
incompatible chemicals during

storage.

Do not use the powder.
Contact the supplier for a
replacement. Review your
storage procedures to prevent

future issues.

Precipitate Forms in Solution

Upon Thawing

Low Solubility at Colder
Temperatures: The compound
may be precipitating out of the

solvent as it cools.

Before use, allow the aliquot to
warm completely to room
temperature. Gently vortex or
sonicate the vial to ensure the
compound is fully redissolved
before adding it to your

experimental medium.

Difficulty Dissolving Powder

1. Incorrect Solvent: Using a
solvent in which Diaveridine
has low solubility (e.g., water).
2. Insufficient Solvent Volume
or Agitation: Not using enough
solvent or not mixing

thoroughly.

1. Use an appropriate organic
solvent such as DMSO.[4] For
agueous media, create a
concentrated stock in DMSO
first. 2. Ensure you are using a
sufficient volume of solvent
based on the solubility data.
Use a vortex mixer or sonicator

to aid dissolution.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Diaveridine Stock Solution in DMSO
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Materials:

Diaveridine powder (MW: 260.29 g/mol )
Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate PPE (lab coat, gloves, safety goggles)

Sterile microcentrifuge tubes or vials

Procedure:

Preparation: Perform all steps in a certified chemical fume hood. Ensure all glassware and
equipment are clean and dry.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out
2.60 mg of Diaveridine powder into the tube. Avoid generating dust.

Calculation: The target is a 10 mM solution.

o Volume (L) = Moles / Concentration (mol/L)

o Moles = Mass (g) / Molecular Weight ( g/mol ) = 0.00260 g / 260.29 g/mol = ~0.00001 mol
o Volume (L) = 0.00001 mol /0.010 mol/L=0.001 L=1.0 mL

Dissolution: Add 1.0 mL of anhydrous DMSO to the tube containing the Diaveridine powder.

Mixing: Cap the tube securely and vortex until the powder is completely dissolved. If
necessary, place the tube in an ultrasonic bath for short intervals to aid dissolution. Visually
inspect the solution against a light source to ensure no solid particles remain.

Storage: For long-term storage, aliquot the stock solution into smaller, single-use volumes in
sterile vials. Store the aliquots at -20°C or -80°C, protected from light.[12]
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Caption: Workflow for the safe handling and storage of Diaveridine powder.

Caption: Troubleshooting workflow for Diaveridine solubility issues.

Caption: Decision workflow for storing prepared Diaveridine solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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